Cas no 3784-99-4 (Pyridinium,1-ethyl-2,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide (1:1))

• Product name: Pyridinium,1-ethyl-2,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide (1:1)
• CAS No: 3784-99-4
• MF: C₃₁H₃₆N₃+^.I-
• MW: 577.54164
• CID: 305858
• PubChem ID: 6433387

Pyridinium,1-ethyl-2,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-ethyl-2,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide (1:1)
• 1-ethyl-2,6-bis[(E)-2-(4-pyrrolidin-1-ylphenyl)ethenyl]pyridin-1-ium,iodide
• 2,6-Bis(p-1-pyrrolidinylstyryl)-1-ethylpyridinium iodide
• BW-61-32
• EINECS 223-247-8
• Iodure de stilbazium [INN-French]
• Ioduro de estilbazio [INN-Spanish]
• Monopar
• Stilbazii iodidum [INN-Latin]
• STILBAZIUM IODIDE
• NSC-89239
• 1-Ethyl-2,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]pyridinium iodide
• NSC89239
• NSC 89239
• Ioduro de estilbazio
• Pyridinium,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-1-ethyl-, iodide
• Q27294455
• 1-ethyl-2,6-bis[(E)-2-(4-pyrrolidin-1-ylphenyl)ethenyl]pyridin-1-ium;iodide
• Stilbazii iodidum
• Iodure de stilbazium
• YCI523M52V
• 1-Ethyl-2,6-bis-(p-pyrrolidinylstyryl)pyridinium iodide
• 1-Ethyl-2,6-bis[p-(1-pyrrolidinyl)styryl]pyridinium iodide
• Pyridinium, 2,6-bis(2-(4-(1-pyrrolidinyl)phenyl)ethenyl)-1-ethyl-, iodide
• stilbaziumiodide
• UNII-YCI523M52V
• STILBAZIUM IODIDE [USAN]
• Pyridinium,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide
• STILBAZIUM IODIDE [MI]
• 1-Ethyl-2,6-bis(p-(1-pyrrolidinyl)styryl)pyridinium iodide
• CHEMBL2105343
• Pyridinium, 1-ethyl-2,6-bis(p-1-pyrrolidinylstyryl)-, iodide
• SCHEMBL636481
• 1-Ethyl-2,6-bis(2-(4-(1-pyrrolidinyl)phenyl)ethenyl)pyridinium iodide
• Pyridinium, 1-ethyl-2,6-bis(2-(4-(1-pyrrolidinyl)phenyl)ethenyl)-, iodide
• Pyridinium,6-bis(p-1-pyrrolidinylstyryl)--iodide
• BW-6132
• D05926
• 1-ETHYL-2,6-BIS(P-1-PYRROLIDINYLSTYRYL)PYRIDINIUM IODIDE
• 1-Ethyl-2,6-bis(p-pyrrolidinylstyryl)pyridinium iodide
• BW 6132
• BW 61-32
• STILBAZIUM IODIDE [INN]
• B. W. 61-32
• Stilbazium iodide (USAN/INN)
• Pyridinium, 1-ethyl-2,6-bis[(E)-2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide (1:1)
• Pyridinium,6-bis(p-1-pyrrolidinylstyryl)-, iodide
• PYRIDINIUM, 1-ETHYL-2,6-BIS(2-(4-(1-PYRROLIDINYL)PHENYL)ETHENYL)-, IODIDE (1:1)
• Stilbazium iodide [USAN:INN:BAN]
• WLN: T6KJ A2 B1U1R D- AT5NTJ& F1U1R D- AT5NTJ &I
• 3784-99-4

• Inchi： InChI=1S/C31H36N3.HI/c1-2-34-30(20-14-26-10-16-28(17-11-26)32-22-3-4-23-32)8-7-9-31(34)21-15-27-12-18-29(19-13-27)33-24-5-6-25-33;/h7-21H,2-6,22-25H2,1H3;1H/q+1;/p-1
• InChI Key： BYIRBDUHSVOFLU-UHFFFAOYSA-M
• SMILES： [I-].CC[N+]1C(/C=C/C2C=CC(N3CCCC3)=CC=2)=CC=CC=1/C=C/C1C=CC(N2CCCC2)=CC=1

Computed Properties

• Exact Mass: 577.19500
• Monoisotopic Mass: 577.19540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 10.4Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 282-283°
• PSA: 10.36000
• LogP: 3.66920

Pyridinium,1-ethyl-2,6-bis[2-[4-(1-pyrrolidinyl)phenyl]ethenyl]-, iodide (1:1) Security Information

• Toxicity：LD50 in mice (mg/kg): 1360 orally; 7 i.p. (Burrows)